Cas no 2227763-74-6 (4-(propan-2-yl)-2-(2S)-pyrrolidin-2-yl-1,3-oxazole)

• Product Name: 4-(propan-2-yl)-2-(2S)-pyrrolidin-2-yl-1,3-oxazole
• CAS No: 2227763-74-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6227832
• PubChem ID: 98042451
• Update Time: 2025-07-23

4-(propan-2-yl)-2-(2S)-pyrrolidin-2-yl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-2-(2S)-pyrrolidin-2-yl-1,3-oxazole
• 2227763-74-6
• EN300-1725778
• 4-(propan-2-yl)-2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole

• Inchi： 1S/C10H16N2O/c1-7(2)9-6-13-10(12-9)8-4-3-5-11-8/h6-8,11H,3-5H2,1-2H3/t8-/m0/s1
• InChI Key： BHVXSERHHPYGHD-QMMMGPOBSA-N
• SMILES： O1C=C(C(C)C)N=C1[C@@H]1CCCN1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 4-(propan-2-yl)-2-(2S)-pyrrolidin-2-yl-1,3-oxazole

Professional Introduction to Compound with CAS No. 2227763-74-6 and Product Name: 4-(propan-2-yl)-2-(2S)-pyrrolidin-2-yl-1,3-oxazole

The compound identified by the CAS number 2227763-74-6 and the product name 4-(propan-2-yl)-2-(2S)-pyrrolidin-2-yl-1,3-oxazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a 1,3-oxazole core appended with a propan-2-yl side chain and a (2S)-pyrrolidin-2-yl moiety, has garnered attention due to its unique structural properties and potential therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of 1,3-oxazole derivatives in drug design. These compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The presence of the (2S)-pyrrolidin-2-yl group in this molecule suggests a potential for enhanced binding affinity to biological targets, which is a critical factor in the development of novel therapeutics. The stereochemistry at the pyrrolidine ring, specifically the (S) configuration, is particularly noteworthy as it can significantly influence the pharmacokinetic and pharmacodynamic profiles of the compound.

The propan-2-yl substituent adds an additional layer of complexity to the molecule, influencing its solubility, metabolic stability, and overall bioavailability. This side chain can serve as a linker to connect different pharmacophoric units, allowing for the design of more sophisticated drug candidates. In recent years, there has been a growing interest in developing molecules that combine multiple functional groups to achieve synergistic effects. The structure of 4-(propan-2-yl)-2-(2S)-pyrrolidin-2-yl-1,3-oxazole aligns well with this trend, offering a promising scaffold for further exploration.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The 1,3-oxazole core has been shown to interact with various neurotransmitter receptors and ion channels, making it a valuable candidate for drugs targeting conditions such as epilepsy and depression. The (2S)-pyrrolidin-2-yl group further enhances its potential by providing a favorable binding interaction with these targets. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against certain types of ion channels involved in neuronal excitability.

In addition to its neurological applications, 4-(propan-2-yl)-2-(2S)-pyrrolidin-2-yl-1,3-oxazole has shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing antiviral agents. The oxazole ring can interact with viral proteases and polymerases, inhibiting their activity and thereby reducing viral replication. Furthermore, the presence of chiral centers in the molecule allows for the synthesis of enantiomerically pure compounds, which can improve selectivity and reduce side effects.

The synthesis of this compound involves several key steps that highlight the ingenuity of modern organic chemistry. The construction of the 1,3-oxazole ring is achieved through cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization at the 4-position with the propan-2-yl group is performed using established coupling techniques such as Buchwald-Hartwig coupling or Grignard reactions. Finally, introduction of the (2S)-pyrrolidin-2-ylium moiety requires careful stereocontrol to ensure high enantiomeric purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling studies have been conducted to predict how 4-(propan-2-ylium)-N,N-dimethylpyrrolidine) interacts with biological targets at an atomic level. These simulations have provided valuable insights into binding modes and have guided modifications to improve potency and selectivity. Additionally, quantum mechanical calculations have been employed to elucidate reaction mechanisms during synthesis, enabling optimization strategies for higher yields and better purity.

The pharmacological evaluation of this compound has been ongoing in several research laboratories worldwide. In vitro assays have demonstrated promising results regarding its interaction with various enzymes and receptors relevant to neurological disorders. Furthermore, preclinical studies in animal models have shown encouraging evidence of efficacy without significant toxicity at tested doses. These findings are particularly exciting as they pave the way for further development into clinical trials.

As research continues to evolve���the potential applications of compounds like 4-(propan-ylium)-N,N-dimethylpyrrolidine) are likely to expand further。 The integration of innovative synthetic methodologies，computational techniques，and pharmacological assessments represents a comprehensive approach toward discovering novel therapeutics。 This compound exemplifies how interdisciplinary collaboration can lead to breakthroughs that address unmet medical needs。